Cas no 2227767-87-3 ((1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227767-87-3
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5760793
• PubChem ID: 165696272
• Update Time: 2025-06-14

(1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1959999
• 2227767-87-3

• Inchi： 1S/C9H10F3NO3/c1-15-5-3-4-13-8(16-2)6(5)7(14)9(10,11)12/h3-4,7,14H,1-2H3/t7-/m1/s1
• InChI Key： SMDNCLCKWMWRDV-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C(=NC=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Additional information on (1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Research Brief on (1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227767-87-3)

The compound (1R)-1-(2,4-dimethoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227767-87-3) has recently emerged as a significant chiral intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential as a key building block for various biologically active molecules, owing to its unique stereochemical properties and trifluoromethyl group that can enhance metabolic stability and bioavailability.

Recent synthetic approaches to this compound have focused on asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient ruthenium-catalyzed asymmetric transfer hydrogenation process yielding the (1R)-enantiomer with >99% ee. This advancement addresses previous challenges in stereoselective synthesis and significantly improves the scalability of production for pharmaceutical applications.

In medicinal chemistry applications, researchers have utilized this chiral alcohol as a precursor for several drug candidates targeting protein-protein interactions. Notably, its incorporation into kinase inhibitors has shown promising results in preclinical studies for oncology indications. The trifluoromethyl group appears to contribute to enhanced target binding affinity while maintaining favorable pharmacokinetic properties.

The compound's stability profile has been extensively characterized in recent formulation studies. Data presented at the 2023 American Chemical Society meeting revealed excellent chemical stability under various pH conditions, making it suitable for diverse drug delivery systems. However, researchers noted the need for protection from light during storage due to sensitivity of the dimethoxypyridine moiety.

Analytical method development has kept pace with the growing interest in this compound. A validated HPLC method published in the Journal of Pharmaceutical and Biomedical Analysis (2024) enables precise quantification of both the (1R)-enantiomer and potential impurities, critical for quality control in GMP manufacturing. The method demonstrates linearity in the range of 0.1-200 μg/mL with RSD < 1%.

Looking forward, the compound's applications appear to be expanding beyond small molecule drugs. Recent patent filings indicate its potential use in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate ternary complex formation. This represents an exciting new direction for research involving 2227767-87-3 and its derivatives.

Ongoing toxicological evaluations have shown favorable preliminary results, with no significant findings in standard genotoxicity assays. However, comprehensive ADME studies are still underway to fully characterize the compound's metabolic pathways and potential drug-drug interaction risks when incorporated into final drug substances.